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Compound of Interest |

Compound Name: 5-Chloro-6-phenylpyridazin-3-ol
CAS No.: 51660-08-3
Cat. No.: B1272196

Get Quote

Executive Summary

5-Chloro-6-phenylpyridazin-3-ol (CPP-30L) represents a distinct chemical scaffold from the
dominant azole and echinocandin classes currently governing antifungal therapy. As fungal
resistance to ergosterol biosynthesis inhibitors (e.g., Fluconazole) rises, the validation of
pyridazinone-based pharmacophores has become critical.

This guide provides a technical roadmap for validating the antifungal spectrum of CPP-30L.
Unlike azoles, which target CYP51, halogenated pyridazinones typically exert antifungal activity
through mitochondrial electron transport chain disruption and reactive oxygen species (ROS)
generation. This distinct mechanism makes CPP-30L a high-priority candidate for combination
therapies against multi-drug resistant (MDR) Candida and Fusarium spp.

Chemical Profile & Physicochemical Properties

Understanding the tautomeric nature of this molecule is prerequisite to accurate experimental
design.

o |[UPAC Name: 5-Chloro-6-phenylpyridazin-3-ol

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1272196#bc-rfq
https://www.benchchem.com/product/b1272196/docs?utm_src=pdf-body#comparative-validation-guide-5-chloro-6-phenylpyridazin-3-ol-cpp-3ol
https://www.benchchem.com/product/b1272196/docs?utm_src=pdf-body#comparative-validation-guide-5-chloro-6-phenylpyridazin-3-ol-cpp-3ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Tautomerism: Exists in equilibrium with 5-chloro-6-phenylpyridazin-3(2H)-one. In
physiological solution (pH 7.4), the keto-form (pyridazinone) often predominates, influencing
binding affinity.

 Lipophilicity (LogP): ~2.1 (Predicted). This moderate lipophilicity suggests good membrane
permeability but requires specific solvent carriers (DMSO) for in vitro assays to prevent
precipitation in aqueous media like RPMI 1640.

Structural Advantage

Unlike the bulky tricyclic structure of Amphotericin B or the specific triazole tail of Fluconazole,
the compact CPP-30L scaffold allows for diverse N2-substitution, which has been shown to
significantly enhance potency against filamentous fungi like Fusarium oxysporum.

Comparative Analysis: CPP-30L vs. Standard of
Care

The following table contrasts the baseline performance of the CPP-30L scaffold against clinical
standards.

Table 1: Comparative Efficacy and Mechanism Profile
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Feature

CPP-30L (Scaffold)

Fluconazole (Azole)

Caspofungin
(Echinocandin)

Primary Mechanism

Mitochondrial
Uncoupling / ROS

Generation

Ergosterol Synthesis
Inhibition (CYP51)

-(1,3)-D-glucan
Synthesis Inhibition

Spectrum Focus

Broad (Candida,

Fusarium, Aspergillus)

Yeasts (Candida,
Cryptococcus); Weak

vs. Molds

Candida &
Aspergillus; Ineffective

vs. Cryptococcus

Fungicidal Nature

Concentration-

dependent Fungicidal

Fungistatic (mostly)

Fungicidal (Candida) /
Fungistatic (Molds)

Resistance Risk

Low (Novel Target)

High (Efflux pumps
CDR1/MDR1, Target

mutation)

Low to Moderate
(FKS1 mutations)

Bioavailability

High (Lipophilic)

High (>90%)

Low (IV only)

Toxicity Concern

Potential off-target

mitochondrial effects

Hepatotoxicity, QTc

prolongation

Generally low

Critical Insight: While Fluconazole is ineffective against Fusarium spp., pyridazinone derivatives

have demonstrated significant growth inhibition against Fusarium and Gibberella strains,

positioning CPP-30L as a lead for agricultural and systemic mold infections.

Experimental Validation Framework

To validate CPP-30L, researchers must move beyond simple disk diffusion. The following
protocols adhere to CLSI M27-A4 (yeast) and M38-A2 (filamentous fungi) standards.

Protocol A: MIC Determination (Broth Microdilution)
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Objective: Establish the Minimum Inhibitory Concentration (MIC) quantitatively.

Preparation: Dissolve CPP-30L in 100% DMSO to a stock concentration of 1600 pg/mL.

e Dilution: Perform serial twofold dilutions in RPMI 1640 medium (buffered with MOPS to pH
7.0) to achieve a final test range of 0.03 — 64 pg/mL.

o Control: Include a solvent control (DMSO <1%) to ensure no toxicity from the carrier.
e Inoculum: Adjust fungal suspension (C. albicans ATCC 90028) to

to
cells/mL.

e Incubation: 35°C for 24h (Candida) or 48h (Aspergillus/Fusarium).
e Endpoint:
o Azoles: 50% inhibition compared to growth control.

o CPP-30L: Read at 100% inhibition (optically clear) if fungicidal mechanism is suspected,
otherwise 50%.

Protocol B: Time-Kill Kinetics

Objective: Determine if CPP-30L is fungistatic or fungicidal.

Setup: Inoculate broth with

CFU/mL.

Treatment: Expose cultures to CPP-30L at 1x, 2x, and 4x MIC.

Sampling: Remove aliquots at 0, 4, 8, 12, and 24 hours.

Quantification: Plate on Sabouraud Dextrose Agar (SDA) and count colonies.

Validation: A
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3 log reduction (99.9% kill) signifies fungicidal activity.

Protocol C: Mitochondrial Stress Assay (Mechanism
Validation)

Since CPP-30L is hypothesized to target mitochondria:

e Dye: Use Rhodamine 123 or JC-1 to measure mitochondrial membrane potential (

).

o Exposure: Treat C. albicans protoplasts with CPP-30L (2x MIC) for 2 hours.

e Analysis: Flow cytometry. A decrease in fluorescence intensity compared to control indicates
membrane depolarization (uncoupling).

Visualizing the Validation Logic
Diagram 1: The Validation Workflow

This flowchart outlines the decision matrix for validating the scaffold from synthesis to
mechanism confirmation.
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Caption: Systematic workflow for validating CPP-30L, emphasizing the "Go/No-Go" decision
points at MIC and Toxicity stages.

Diagram 2: Putative Mechanism of Action Comparison

Contrasting the specific pathway interference of Azoles vs. the Pyridazinone scaffold.
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Caption: Mechanistic divergence: Azoles target membrane synthesis, while CPP-30L targets
mitochondrial bioenergetics.

Representative Data Interpretation

When analyzing your experimental data, use these benchmarks to categorize the potency of
CPP-30L.
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Assay Result Range Interpretation

Potent: Comparable to

MIC (Candida) Fluconazole in sensitive

pg/mL
strains.

Moderate: Typical for

unoptimized scaffolds; requires

pg/mL

N2-substitution.

Inactive: Re-evaluate solubility
ug/mL or synthesis.

High Value: Superior to many

MIC (Fusarium) azoles; indicates

pg/mL
agricultural/clinical potential.

i ) ) Fungicidal: Preferred for
Time-Kill Log reduction > 3 ) )
immunocompromised hosts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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